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Compound of Interest

Compound Name: Thiothiamine

Cat. No.: B128582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiothiamine, a sulfur-containing

derivative of thiamine (Vitamin B1). This document details its chemical structure,

physicochemical properties, and relevant experimental protocols, offering valuable insights for

its application in research and drug development.

Chemical Identity and Structure
Thiothiamine is structurally similar to thiamine, featuring a pyrimidine ring linked to a thiazole

ring by a methylene bridge.[1] The defining characteristic of Thiothiamine is the substitution of

the oxygen atom at the C2 position of the thiazole ring with a sulfur atom, forming a thiazole-2-

thione.[1] This modification significantly alters the molecule's electronic properties, which may

influence its biological interactions.[1]

IUPAC Name: 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-

thiazole-2-thione[1][2][3]

CAS Number: 299-35-4[1][2][3][4][5]

Molecular Formula: C₁₂H₁₆N₄OS₂[1][2][3][4][6]

Canonical SMILES: CC1=C(SC(=S)N1CC2=CN=C(N=C2N)C)CCO[1][2]

InChI Key: SQOCQQPFEFRKBV-UHFFFAOYSA-N[1]
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The following diagram illustrates the two-dimensional chemical structure of Thiothiamine,

highlighting its key functional groups.

Caption: 2D chemical structure of Thiothiamine.

Physicochemical Properties
While extensive data on the isolated properties of Thiothiamine are limited, its structural

similarity to thiamine suggests it is a water-soluble and heat-sensitive compound.[1] The

available quantitative data is summarized in the table below.

Property Value Source

Molecular Weight 296.41 g/mol [3][4][6][7]

Melting Point 238-239 °C [5][8]

Boiling Point (Predicted) 509.6 ± 60.0 °C [5][8]

Density (Predicted) 1.42 ± 0.1 g/cm³ [5][8]

pKa (Predicted) 14.72 ± 0.10 [5][8]

Solubility
DMSO (Slightly), Methanol

(Very Slightly, Heated)
[5][8]

Appearance
Pale Beige to Light Brown

Solid
[5][8]

Experimental Protocols
The following sections detail methodologies for the synthesis and chemical reactions of

Thiothiamine.

Several methods for the synthesis of Thiothiamine have been reported. A patented multi-step

process provides a representative example.[1][9]

Protocol 1: Multi-step Chemical Synthesis[5][9]

Amidine Preparation: Acetamidine hydrochloride is dissociated using liquid sodium

methoxide. The resulting solution is filtered to remove solid byproducts.
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Cyclization: The filtrate from Step 1 is placed in a reactor, and α-(o-

chloroanilino)methylidene-β-formylaminopropionitrile (enamine) is added. Methanol is

recovered, and a cyclization reaction is carried out to produce a cyclized solution.

Hydrolysis: An aqueous phase is added to the cyclized solution, followed by distillation until

the vapor temperature reaches 120°C to strip out o-chloroaniline completely. A caustic soda

solution is then added for hydrolysis.

Thionation: After hydrolysis, water and carbon disulfide are added to the reaction mixture

and allowed to react.

Condensation: Finally, gamma-chloro-gamma-acetyl propanol is added to facilitate

condensation. The resulting mixture is filtered to obtain crude Thiothiamine.

Purification: The crude product is dissolved in hydrochloric acid. The solution is decolorized

with activated carbon and filtered. The filtrate is neutralized with a caustic soda solution,

causing the precipitation of the solid product. The solid is filtered and dried to yield the

finished Thiothiamine.

The workflow for this synthesis protocol is visualized below.
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Caption: Workflow for the chemical synthesis of Thiothiamine.
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Thiothiamine can be converted to thiamine sulfate through an oxidation reaction.[1][10]

Protocol 2: Oxidation Reaction[1][10]

Reaction Setup: Prepare an aqueous solution of Thiothiamine.

Oxidation: Add hydrogen peroxide to the Thiothiamine solution. The reaction can be

optimized by controlling the temperature and the concentration of the reactants. A patent

suggests a mass ratio of Thiothiamine to hydrogen peroxide to water of approximately 35-

36 : 38-39 : 22-23 for the preparation of a saturated thiamine sulfate solution.[10]

Isolation: The resulting thiamine sulfate can be isolated from the solution, for instance,

through crystallization.[10]

Biological Context and Research Applications
As a thiamine derivative, Thiothiamine's biological activities are a subject of research interest.

Its structural similarity allows it to interact with pathways and enzymes that recognize thiamine.

Thiamine Metabolism Studies: Thiothiamine serves as a valuable research tool for

investigating the metabolic pathways of thiamine.[1] It can act as a competitive inhibitor for

transporters and enzymes involved in thiamine homeostasis, helping to elucidate these

regulatory mechanisms.[1]

Neuroprotective Research: Preliminary studies suggest that Thiothiamine may possess

neuroprotective properties, potentially offering protection against oxidative stress and

neuroinflammation, which are implicated in neurodegenerative diseases.[1]

Oncology Research: Some in vitro studies have indicated that Thiothiamine may exhibit

anti-proliferative effects on certain cancer cell lines, possibly by interfering with their energy

metabolism.[1]

The diagram below illustrates the relationship of Thiothiamine to thiamine and its primary

areas of scientific investigation.
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Caption: Logical relationship of Thiothiamine to Thiamine and its research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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